Cas no 206548-13-2 (2-Amino-5-bromo-3-methylbenzoic acid)

• Product Name: 2-Amino-5-bromo-3-methylbenzoic acid
• CAS No: 206548-13-2
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD05664860
• CID: 858069
• PubChem ID: 11850383
• Update Time: 2025-11-02

2-Amino-5-bromo-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-methylbenzoic acid
• 2-Amino-5-brom-3-methyl-benzoesaeure
• 2-amino-5-bromo-3-methyl-benzoic Acid
• 5-Brom-2-amino-m-toluylsaeure
• 5-Bromo-3-methylanthranilic acid
• Benzoic acid, 2-amino-5-bromo-3-methyl-
• RWLPKYJTGUCBQH-UHFFFAOYSA-N
• SBB097531
• CX1169
• SY035244
• X7114
• Z1272739859
• 2-Amino-5-bromo-3-methylbenzoicacid
• Z362758812
• W-201804
• EN300-65908
• AKOS002677261
• DB-066278
• CS-0067895
• 206548-13-2
• SCHEMBL221718
• MFCD05664860
• AC-29538
• AS-19346
• DTXSID80474402

• MDL： MFCD05664860
• Inchi： 1S/C8H8BrNO2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： RWLPKYJTGUCBQH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C(=C(C)C=1)N

Computed Properties

• Exact Mass: 228.97400
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.682
• Melting Point: 213-216 ºC
• Boiling Point: 347.9℃ at 760 mmHg
• PSA: 63.32000
• LogP: 2.61910

2-Amino-5-bromo-3-methylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-5-bromo-3-methylbenzoic acid

Comprehensive Analysis of 2-Amino-5-bromo-3-methylbenzoic acid (CAS No. 206548-13-2): Properties, Applications, and Industry Trends

2-Amino-5-bromo-3-methylbenzoic acid (CAS No. 206548-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzoic acid derivative features a unique molecular structure, combining an amino group and a methyl substituent at strategic positions on the aromatic ring. Its chemical formula C₈H₈BrNO₂ and molecular weight of 230.06 g/mol make it a versatile intermediate for synthesizing complex molecules.

The compound's structural features contribute to its reactivity profile, particularly in cross-coupling reactions and amide bond formation. Researchers have explored its potential as a building block for drug discovery, especially in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its utility in creating fluorescence probes for biochemical assays, aligning with the growing demand for diagnostic tools in precision medicine.

In the context of green chemistry advancements, 2-Amino-5-bromo-3-methylbenzoic acid has been investigated for sustainable synthesis routes. The pharmaceutical industry's shift toward environmentally friendly processes has increased interest in optimizing its production using catalytic methods and biodegradable solvents. These developments address common search queries like "eco-friendly synthesis of brominated aromatics" and "green alternatives for pharmaceutical intermediates".

Analytical characterization of 206548-13-2 typically involves HPLC purification, NMR spectroscopy, and mass spectrometry. The compound exhibits moderate solubility in polar organic solvents but limited water solubility, a property frequently addressed in formulation research. Its thermal stability (decomposition above 200°C) makes it suitable for various high-temperature reactions, a feature often explored in patent literature.

The global market for such specialty chemicals is projected to grow at 6.2% CAGR (2023-2030), driven by demand for custom synthesis and contract research services. This aligns with increasing searches for "reliable suppliers of 2-Amino-5-bromo-3-methylbenzoic acid" and "bulk pricing for CAS 206548-13-2". Quality specifications typically require ≥98% purity, with strict control of heavy metal impurities for pharmaceutical applications.

Emerging applications include its use in material science, particularly for designing organic semiconductors and coordination polymers. The compound's ability to form metal-organic frameworks (MOFs) has attracted attention in energy storage research. These developments respond to trending queries about "organic electronics materials" and "MOF precursors", demonstrating the chemical's multidisciplinary relevance.

Storage recommendations for 2-Amino-5-bromo-3-methylbenzoic acid emphasize protection from light and moisture, typically in amber glass containers under inert atmosphere. Proper handling requires standard laboratory safety protocols, though it doesn't exhibit extreme hazards under normal conditions. This safety profile contributes to its preference over more reactive alternatives in many synthetic pathways.

Recent patent analysis reveals growing IP activity around derivatives of 206548-13-2, particularly in anticancer drug development and agricultural chemicals. The compound's structure-activity relationships are being systematically explored through computational chemistry approaches, merging traditional synthesis with AI-assisted molecular design - a hot topic in current chemical research.

For researchers considering scale-up processes, key parameters include optimizing bromination selectivity and minimizing byproduct formation. Process chemists frequently search for "efficient purification of bromo-methyl benzoic acids" and "crystallization conditions for 206548-13-2", reflecting practical challenges in working with this intermediate.

The compound's regulatory status varies by region, but it generally falls outside stringent controls, facilitating global trade. However, users should verify REACH compliance and customs classifications for specific jurisdictions. This practical consideration addresses frequent logistical queries from international research teams.

In analytical applications, 2-Amino-5-bromo-3-methylbenzoic acid serves as a chromatographic standard and mass spec calibrant. Its distinct UV absorption profile (λ_max ~280 nm) makes it useful for HPLC method development, particularly in analyzing complex biological matrices - a technique increasingly important in metabolomics studies.

Future research directions likely include exploring its bioconjugation potential for drug delivery systems and investigating its photophysical properties for bioimaging applications. These potential uses correlate with rising interest in "multifunctional chemical probes" and "theranostic agents" across scientific literature and search trends.